
Essential Safety and Operational Guide for
Handling Amifostine Thiol Dihydrochloride

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Amifostine thiol dihydrochloride

Cat. No.: B1682276 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling Amifostine thiol dihydrochloride.

The following procedures and recommendations are designed to ensure the safe handling,

storage, and disposal of this compound.

Chemical Identifier:

Name: Amifostine thiol dihydrochloride

Synonym: WR 1065[1][2][3]

CAS Number: 14653-77-1[1][2][3][4]

Hazard Summary: Amifostine thiol dihydrochloride is harmful if swallowed, in contact with

skin, or inhaled.[5] It can cause serious eye damage.[1] Therefore, appropriate personal

protective equipment and handling procedures are critical to minimize exposure.

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to reduce the risk of exposure to hazardous drug aerosols and

residues.[6] The selection of PPE should be based on a risk assessment of the specific

procedures being performed.[6]
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Activity Required Personal Protective Equipment

Routine Handling (Weighing, preparing

solutions)

Gloves: Two pairs of chemotherapy-rated gloves

(ASTM D6978 tested).[6][7] Gown:

Impermeable, long-sleeved gown with closed

back and cuffs.[5][7] Eye/Face Protection:

Safety glasses with side shields or goggles.[8]

Respiratory Protection: If not handled in a

containment primary engineering control (e.g.,

fume hood, biological safety cabinet), a suitable

respirator is required.[5][7]

Transporting
Gloves: Chemotherapy-rated gloves.[7] A spill

kit should be readily accessible.[7]

Spill Cleanup

Gloves: Two pairs of chemotherapy-rated

gloves.[6] Gown: Impermeable, long-sleeved

gown.[5][7] Eye/Face Protection: Face shield

and goggles.[6] Respiratory Protection: N95

respirator or higher.[6][9] Shoe Covers:

Required.[7]

Waste Disposal

Gloves: Two pairs of chemotherapy-rated

gloves.[6][8] Gown: Impermeable, long-sleeved

gown.[5][7] Eye/Face Protection: Safety glasses

with side shields or goggles.[8]

Handling and Storage Procedures
Handling:

Avoid the formation of dust and aerosols.[5]

Use only in well-ventilated areas or with appropriate exhaust ventilation, such as a fume

hood.[5]

Do not eat, drink, or smoke when using this product.[1][10]

Wash hands thoroughly after handling.[1][2][10]
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Storage:

Store at -20°C.[2][3][4]

Keep the container tightly sealed.[1]

Spill Management Protocol
In the event of a spill, follow these steps to ensure safety and proper cleanup.
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Immediate Response

Cleanup Procedure

Disposal

Evacuate Area & Alert Others

Secure the Area (Restrict Access)

Don Appropriate Spill PPE

Contain the Spill with Absorbent Material

Absorb Liquid Spills with Inert Material
(e.g., vermiculite, sand)

Carefully Collect Contaminated Material

Decontaminate Surfaces with Alcohol or Soap and Water

Place All Contaminated Materials in a Labeled Hazardous Waste Container

Dispose of Waste According to Institutional and Regulatory Guidelines

Click to download full resolution via product page

Figure 1. Workflow for managing a chemical spill of Amifostine thiol dihydrochloride.
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Disposal Plan
The disposal of Amifostine thiol dihydrochloride and any contaminated materials must be

handled as hazardous waste in accordance with local, state, and federal regulations.[8]

Waste Segregation and Containment:

Solid Waste: Place unused or expired Amifostine thiol dihydrochloride, contaminated

labware (e.g., vials, gloves, absorbent pads), and spill cleanup materials into a designated,

leak-proof, and clearly labeled hazardous waste container.[8] The container must be sealed

to prevent the release of dust or particles.[8]

Liquid Waste: Collect aqueous solutions of Amifostine thiol dihydrochloride in a separate,

sealed, and clearly labeled hazardous waste container.[8] Do not dispose of solutions down

the drain.[8][10]

Labeling: All hazardous waste containers must be clearly labeled with "Hazardous Waste,"

the chemical name "Amifostine thiol dihydrochloride," and the associated hazards (e.g.,

"Toxic," "Harmful if swallowed").[8]

Disposal Procedure:

Arrange for the collection and disposal of hazardous waste through your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal

company.[8]

Empty containers should be treated as hazardous waste unless they can be thoroughly

decontaminated.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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